Ethyl 1-(3-aminopyridin-2-yl)piperidine-3-carboxylate
Overview
Description
Ethyl 1-(3-aminopyridin-2-yl)piperidine-3-carboxylate is a chemical compound with the linear formula C13H19N3O2 . It is also known as J147 and is a synthetic compound that has shown promising results in scientific experiments related to aging and neurodegenerative diseases.
Synthesis Analysis
Piperidones, which are precursors to the piperidine ring, serve as the base for the synthesis of this compound . Aminopyridines, another class of heterocyclic compounds, have been extensively studied for their unique biochemical properties and are used in the synthesis of different types of aminopyridine derivatives .Molecular Structure Analysis
The molecular structure of Ethyl 1-(3-aminopyridin-2-yl)piperidine-3-carboxylate is defined by its linear formula C13H19N3O2 . The molecular weight of this compound is 249.31 g/mol.Scientific Research Applications
Chemical Synthesis Building Block
Ethyl 1-(3-aminopyridin-2-yl)piperidine-3-carboxylate: serves as a versatile building block in chemical synthesis . It’s used to construct complex molecules for pharmaceuticals, where the piperidine ring is a common motif in drug design due to its bioactive properties.
Pharmacological Research
This compound is utilized in pharmacological research to develop new medications . Its structure is beneficial for creating molecules that can interact with various biological targets, potentially leading to the discovery of new therapeutic agents.
Material Science
In material science, this compound could be explored for the development of novel materials with unique properties, such as organic semiconductors or components for molecular electronics .
Bioconjugation
Ethyl 1-(3-aminopyridin-2-yl)piperidine-3-carboxylate: can be used in bioconjugation techniques. The amino group on the pyridine ring can link biomolecules to other entities, which is useful in creating targeted drug delivery systems .
Catalyst Development
Researchers may investigate this compound as a potential ligand for catalysts in asymmetric synthesis, which is crucial for producing enantiomerically pure substances in the pharmaceutical industry .
Agrochemical Research
The compound’s structural features make it a candidate for the development of new agrochemicals, such as pesticides or herbicides, that require specific molecular interactions with biological targets .
Analytical Chemistry
It can be used as a standard or reagent in analytical chemistry to identify or quantify substances, due to its distinct chemical properties and the ability to produce specific reactions .
Neuroscience Research
Given its piperidine structure, this compound may be of interest in neuroscience research for the synthesis of molecules that can modulate neurological pathways or receptors .
Safety and Hazards
properties
IUPAC Name |
ethyl 1-(3-aminopyridin-2-yl)piperidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-2-18-13(17)10-5-4-8-16(9-10)12-11(14)6-3-7-15-12/h3,6-7,10H,2,4-5,8-9,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCOSJEMPNCZGRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C2=C(C=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(3-aminopyridin-2-yl)piperidine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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